5-(4-bromophenyl)-2-(1,1-dimethylethyl)-2H-tetrazole

• Molecular Formula: C11H13BrN4
• Molecular Weight: 281.15 g/mol
• IUPAC Name: 5-(4-bromophenyl)-2-tert-butyltetrazole
• InChI: InChI=1S/C11H13BrN4/c1-11(2,3)16-14-10(13-15-16)8-4-6-9(12)7-5-8/h4-7H,1-3H3
• InChI Key: FNEWYUJPDBTFPB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1N=C(N=N1)C2=CC=C(C=C2)Br

Description

5-(4-bromophenyl)-2-(1,1-dimethylethyl)-2H-tetrazole is a useful research compound. Its molecular formula is C11H13BrN4 and its molecular weight is 281.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(4-Bromophenyl)-2H-tetrazole (19.0 g. 81.9 mmol), t-butanol (12.1 g. 164 mmol). trifluoroacetic acid (80 mL) and concentrated sulfuric acid (4.6 g, 41 mmol) were stirred at ambient temperature for 24 hours. The mixture was concentrated and dissolved in ethyl acetate (200 mL). After washing with water (3×25 mL), 1M NAOH (3×25 mL) and brine (25 mL) the organic layer was dried (Na2SO4), filtered and concentrated. The oil was purified by chromatography on a Waters Prep 500 liquid chromatograph fitted with two silica gel cartridges eluting with a mixture of hexanes and ethyl acetate (9:1) to provide 5-(4-bromophenyl)-2-(1,1-dimethylethyl)-2H-tetrazole (17.1 g. 58.1 mmol) as a yellow oil in 71% yield.